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Compound of Interest

Compound Name:
N-benzyl-N-(2-

ethoxyphenoxy)ethanamine

Cat. No.: B8122700

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of N-benzyl-N-(2-
ethoxyphenoxy)ethanamine, a secondary amine with a molecular weight of 271.35 g/mol . As

a structural analog of key intermediates in the synthesis of cardiovascular drugs, this

compound holds significant interest for researchers in medicinal chemistry and pharmacology.

This document delves into the synthesis, characterization, potential biological significance, and

safe handling of this molecule, offering a foundational resource for its application in research

and development.

Chemical Identity and Properties
N-benzyl-N-(2-ethoxyphenoxy)ethanamine is an organic molecule featuring a benzyl group

and a 2-ethoxyphenoxy ethyl group attached to a central nitrogen atom. Its chemical properties

are summarized in the table below.
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Property Value Source

Molecular Formula C₁₇H₂₁NO₂

Molecular Weight 271.35 g/mol

CAS Number 434312-10-4

IUPAC Name
N-benzyl-2-(2-

ethoxyphenoxy)ethanamine
-

Canonical SMILES
CCOC1=CC=CC=C1OCCNCC

2=CC=CC=C2

Synthesis Methodology: Reductive Amination
The most logical and widely employed method for the synthesis of N-benzyl-N-(2-
ethoxyphenoxy)ethanamine is reductive amination. This two-step, one-pot reaction involves

the formation of an imine intermediate from the reaction of an amine and an aldehyde, followed

by its reduction to the corresponding secondary amine.

Rationale for Synthetic Approach
Reductive amination is a robust and versatile method for forming C-N bonds, offering high

yields and operational simplicity. The choice of a mild reducing agent like sodium borohydride

is crucial as it selectively reduces the imine in the presence of the starting aldehyde, preventing

the formation of unwanted byproducts.

Experimental Protocol
Step 1: Synthesis of the Precursor 2-(2-ethoxyphenoxy)ethanamine

The synthesis of the starting amine, 2-(2-ethoxyphenoxy)ethanamine, can be achieved through

the hydrolysis of its corresponding acetamide derivative.

Reaction: N-[2-(2-Ethoxyphenoxy)-ethyl]-acetamide is refluxed in the presence of

hydrochloric acid.
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Work-up: The reaction mixture is neutralized with a base (e.g., NaOH solution), and the

resulting 2-(2-ethoxyphenoxy)ethylamine is extracted with an organic solvent and purified by

vacuum distillation. A patent for a similar process suggests a yield of approximately 70% for

this step[1].

Step 2: Reductive Amination

Reaction: To a solution of 2-(2-ethoxyphenoxy)ethanamine (1.0 equivalent) in a suitable

solvent such as methanol or ethanol, add benzaldehyde (1.1 equivalents). The mixture is

stirred at room temperature to facilitate the formation of the imine intermediate.

Reduction: Sodium borohydride (NaBH₄) (2.0 equivalents) is then added portion-wise to the

reaction mixture. The reaction is stirred for an additional 30 minutes.

Work-up and Purification: The reaction mixture is concentrated under reduced pressure. The

residue is then partitioned between dichloromethane and water. The organic layer is

separated, and the aqueous layer is extracted with dichloromethane. The combined organic

extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated. The

crude product is purified by flash chromatography.

Caption: Workflow for the synthesis of N-benzyl-N-(2-ethoxyphenoxy)ethanamine via

reductive amination.

Structural Characterization
While specific experimental spectral data for N-benzyl-N-(2-ethoxyphenoxy)ethanamine is

not widely published, its structure can be confirmed using standard analytical techniques. The

expected spectral characteristics are detailed below, based on the analysis of structurally

similar compounds.
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Technique Expected Observations

¹H NMR

Signals corresponding to the aromatic protons

of the benzyl and phenoxy groups, the ethoxy

group (a triplet and a quartet), and the

methylene protons of the ethylamine bridge.

¹³C NMR

Resonances for the aromatic carbons, the

aliphatic carbons of the ethoxy group and the

ethylamine linker, and the benzylic carbon.

IR Spectroscopy

Characteristic absorption bands for N-H

stretching (for the secondary amine), C-H

stretching (aromatic and aliphatic), C=C

stretching (aromatic rings), and C-O stretching

(ether linkages).

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (271.35

g/mol ).

Note: For definitive structural elucidation, it is imperative to acquire and interpret the actual

spectral data for the synthesized compound. A commercial supplier indicates the availability of

such data upon request[2].

Potential Biological Significance and Applications
N-benzyl-N-(2-ethoxyphenoxy)ethanamine shares a high degree of structural similarity with

N-benzyl-2-(2-methoxyphenoxy)ethylamine, a known intermediate in the synthesis of

Carvedilol. Carvedilol is a non-selective beta-blocker and alpha-1 blocker used in the treatment

of heart failure and hypertension[3].

The structural components of Carvedilol are crucial to its pharmacological activity. The

carbazole moiety is associated with antioxidant properties, while the amino-ethanol side chain

is responsible for its beta-blocking activity. The phenoxy-ethylamine portion also plays a role in

its overall pharmacological profile.
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Given its structural analogy, N-benzyl-N-(2-ethoxyphenoxy)ethanamine is a valuable

candidate for investigation as a potential cardiovascular agent. Structure-activity relationship

(SAR) studies of Carvedilol analogs have shown that modifications to the phenoxy-ethylamine

moiety can significantly impact the compound's efficacy and selectivity[4][5]. Therefore, N-
benzyl-N-(2-ethoxyphenoxy)ethanamine could serve as a lead compound for the

development of novel beta-blockers with potentially improved pharmacokinetic or

pharmacodynamic properties.

Caption: Relationship of N-benzyl-N-(2-ethoxyphenoxy)ethanamine to the pharmacologically

active moieties of Carvedilol.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

N-benzyl-N-(2-ethoxyphenoxy)ethanamine. While specific toxicology data for this compound

is not available, information from structurally related amines and ethers should be considered.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Work in a well-ventilated area or under a chemical fume hood.

Handling: Avoid inhalation, ingestion, and skin contact. In case of contact, rinse the affected

area with copious amounts of water.

Storage: Store in a tightly sealed container in a cool, dry place.

For more detailed safety information, refer to the Safety Data Sheets (SDS) of structurally

similar compounds.

Conclusion
N-benzyl-N-(2-ethoxyphenoxy)ethanamine is a compound of significant interest due to its

structural relationship to key pharmaceutical intermediates. This guide provides a

comprehensive overview of its synthesis, characterization, and potential applications, serving

as a valuable resource for researchers in the field of drug discovery and development. Further
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investigation into its pharmacological properties is warranted to fully elucidate its potential as a

novel therapeutic agent.
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ethoxyphenoxy)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8122700/docs#an-in-depth-technical-guide-to-n-
benzyl-n-2-ethoxyphenoxy-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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